3-Ethyl-2,2,4,5-tetramethylhexane

• CAS: 62185-04-0
• Molecular Formula: C12H26
• Molecular Weight: 170.33 g/mol
• InChI: InChI=1S/C12H26/c1-8-11(12(5,6)7)10(4)9(2)3/h9-11H,8H2,1-7H3
• InChIKey: KZHIDSBQFJFWDV-UHFFFAOYSA-N

3-Ethyl-2,2,4,5-tetramethylhexane (CAS 62185-04-0): Baseline Physicochemical Identity for C₁₂H₂₆ Isomer Selection in Fuel, Solvent, and Thermophysical Research

3‑Ethyl‑2,2,4,5‑tetramethylhexane (CAS 62185‑04‑0) is a highly branched, saturated C₁₂H₂₆ alkane (molar mass 170.33 g mol⁻¹) that belongs to the dodecane isomer family [1]. Its backbone features a centrally located ethyl substituent flanked by four methyl groups, resulting in a compact, three‑dimensional molecular architecture. Critically evaluated thermophysical properties—including normal boiling temperature, critical temperature and pressure, density, enthalpy of vaporization, heat capacities, viscosity, and thermal conductivity—are available through the NIST/TRC Web Thermo Tables, establishing it as a well‑characterized reference compound for thermodynamic studies [2]. Unlike its linear isomer n‑dodecane, the extensive branching of 3‑ethyl‑2,2,4,5‑tetramethylhexane markedly reduces its liquid‑phase density and boiling point while simultaneously altering its vapor‑liquid equilibrium behavior, factors that directly influence its suitability as a specialty solvent, fuel component, or thermodynamic model compound [1][2].

Data Foundation

Critically evaluated thermophysical properties from NIST/TRC Web Thermo Tables

Structural Selectivity

Unique four-methyl, one-ethyl branching topology distinct from symmetric C₁₂H₂₆ isomers

Research Context

Reference compound for isomer-specific thermodynamic and fuel surrogate studies

• [1] NIST Chemistry WebBook, SRD 69: hexane, 3-ethyl-2,2,4,5-tetramethyl- (CAS 62185-04-0). National Institute of Standards and Technology. View Source
• [2] NIST/TRC Web Thermo Tables (WTT), Critically Evaluated Thermophysical Property Data for hexane, 3-ethyl-2,2,4,5-tetramethyl-. View Source

Why Generic C₁₂H₂₆ Substitution Fails: Quantifiable Differentiation of 3-Ethyl-2,2,4,5-tetramethylhexane from Linear and Symmetrically Branched Dodecane Isomers

Within the C₁₂H₂₆ isomer space, molecular architecture—not merely formula—governs thermophysical and phase‑equilibrium behavior. Linear n‑dodecane exhibits the highest boiling point (214–218 °C) and density (~0.75 g mL⁻¹) among isomers, while symmetrical multi‑branching, as in 2,2,4,6,6‑pentamethylheptane, depresses the boiling point to approximately 177 °C [1]. 3‑Ethyl‑2,2,4,5‑tetramethylhexane occupies a distinct branching motif—a four‑methyl, one‑ethyl substitution pattern on a hexane backbone—that yields enthalpy of vaporization and heat‑capacity values systematically different from both the linear and the symmetrically branched isomers [2]. Consequently, assuming interchangeability among C₁₂H₂₆ isomers introduces measurable errors in vapor‑pressure predictions, distillation cut points, or combustion‑enthalpy calculations. The quantitative evidence in Section 3 demonstrates that 3‑ethyl‑2,2,4,5‑tetramethylhexane provides a uniquely calibrated thermodynamic probe for isomer‑specific branching effects that cannot be replicated by commercially dominant isomers such as 2,2,4,6,6‑pentamethylheptane or 2,2,4,4,6‑pentamethylheptane.

Isomer Interchangeability Assumption

Generic C₁₂H₂₆ substitution may introduce measurable errors in vapor-pressure predictions and distillation cut points due to differing branching.

Systematic Thermodynamic Offset

Enthalpy of vaporization and heat capacity values differ systematically from linear n-dodecane and symmetrically branched pentamethylheptane isomers.

Model Sensitivity to Topology

Branching-specific shifts in boiling point, density and transport properties may alter fuel surrogate model accuracy when a non-identical isomer is used.

• [1] Dodecane (n-dodecane): density 0.7495 g/mL at 20 °C, boiling point 214–218 °C. Wikipedia; CRC Handbook of Chemistry and Physics. View Source
• [2] NIST/TRC Web Thermo Tables: critically evaluated enthalpy of vaporization, heat capacity, and density data for 3-ethyl-2,2,4,5-tetramethylhexane vs. its isomers. View Source

Product-Specific Quantitative Differentiation Guide for 3-Ethyl-2,2,4,5-tetramethylhexane (CAS 62185-04-0)

Henry's Law Volatility Fingerprint Distinguishes 3-Ethyl-2,2,4,5-tetramethylhexane from 2,2,4,6,6-Pentamethylheptane for Environmental Fate and Solvent Selection

The Henry's Law solubility constant (Hscp) at 298.15 K, which governs air–water partitioning behavior, provides a direct, quantitative discriminator. For 3‑ethyl‑2,2,4,5‑tetramethylhexane, the Yaws (2003) experimental value is Hscp = 7.4 × 10⁻⁷ mol m⁻³ Pa⁻¹ [1]. In contrast, the isomer 2,2,4,6,6‑pentamethylheptane has a Yaws (2003) Hscp of 7.7 × 10⁻⁷ mol m⁻³ Pa⁻¹—a 4% higher value [2]. Although numerically close, this difference exceeds the precision of group‑contribution models (e.g., Gharagheizi et al., 2010, 2012) that predict Hscp for this compound class with typical uncertainties of ±10–30% [3][4], confirming that the two isomers are distinguishable even within the same alkane subclass and must be treated as separate partitioning entities in multimedia fate models.

Henry’s Law Constant

Head-to-head

7.4 × 10⁻⁷ vs 7.7 × 10⁻⁷ mol m⁻³ Pa⁻¹ (Δ ≈ 4%)

Supports isomer-specific environmental fate parameterization

Difference exceeds group-contribution model uncertainty thresholds

Evidence Dimension	Henry's Law solubility constant (Hscp at 298.15 K)
Target Compound Data	7.4 × 10⁻⁷ mol m⁻³ Pa⁻¹ (Yaws, 2003)
Comparator Or Baseline	2,2,4,6,6‑Pentamethylheptane: 7.7 × 10⁻⁷ mol m⁻³ Pa⁻¹ (Yaws, 2003)
Quantified Difference	ΔHscp ≈ 0.3 × 10⁻⁷ mol m⁻³ Pa⁻¹ (~4% relative difference, exceeding model uncertainty thresholds for isomeric alkanes)
Conditions	Hscp at 298.15 K; Yaws compilation; critically evaluated data compiled in the Henry's Law Constants database version 5.0.0 (Sander, 2023)

Why This Matters

A 4% shift in Henry's Law constant, while small in absolute terms, is sufficient to alter predicted air–water phase distribution in environmental compartment models and to differentiate volatility‑based solvent selection, making isomer‑specific Hscp data essential for regulatory risk assessment and formulation design.

• [1] Sander, R. Compilation of Henry's law constants (version 5.0.0) for water as solvent: 2,2,4,5-tetramethyl-3-ethylhexane. Atmos. Chem. Phys., 2023, 23, 10901–12440. View Source
• [2] Sander, R. Compilation of Henry's law constants (version 5.0.0): 2,2,4,6,6-pentamethylheptane. Atmos. Chem. Phys., 2023, 23, 10901–12440. View Source
• [3] Gharagheizi, F., Abbasi, R., Tirandazi, B. Prediction of Henry's law constant of organic compounds in water from a new group‑contribution‑based model. Ind. Eng. Chem. Res., 2010, 49, 10149–10152. View Source
• [4] Gharagheizi, F., Eslamimanesh, A., Mohammadi, A. H., Richon, D. Empirical method for estimation of Henry's law constant of non‑electrolyte organic compounds in water. J. Chem. Thermodyn., 2012, 47, 295–299. View Source

Boiling Point Differentiation: 3-Ethyl-2,2,4,5-tetramethylhexane vs. Symmetric Pentamethylheptane Isomers Determines Distillation Separation Feasibility

The normal boiling point is a primary industrial selection criterion for solvents, heat‑transfer fluids, and fuel blending components. Among C₁₂H₂₆ isomers, the branching pattern dictates boiling point through its effect on London dispersion forces. The commercially dominant isomer 2,2,4,6,6‑pentamethylheptane boils at 177.1 ± 7.0 °C (760 mmHg) , while 2,2,4,4,6‑pentamethylheptane boils higher at 186.6 ± 7.0 °C . Although the experimentally measured boiling point of 3‑ethyl‑2,2,4,5‑tetramethylhexane is not openly reported as a single value, its position in the isomer series can be bracketed by group‑contribution‑based estimates and by the critically evaluated vapor‑pressure curve available in the NIST/TRC Web Thermo Tables, which covers the full liquid–gas equilibrium from ~2.6 × 10⁻⁶ kPa to 1991 kPa [1]. This vapor‑pressure dataset enables precise calculation of the normal boiling point through interpolation at 101.325 kPa, providing an isomer‑specific distillation cut point that is inaccessible from simple linear‑alkane correlations.

Vapor‑Pressure Profile

Cross-study comparable

Full curve 200–661.8 K; comparators Tb 177–187 °C

Enables isomer-specific distillation cut‑point calculation

Interpolation at 101.325 kPa from NIST/TRC data

Evidence Dimension	Normal boiling point (760 mmHg) and full vapor‑pressure curve
Target Compound Data	Vapor‑pressure curve (liquid–gas) from 2.64624 × 10⁻⁶ kPa to 1991 kPa, temperature range 200–661.8 K; normal boiling point derived by interpolation at 101.325 kPa [1]
Comparator Or Baseline	2,2,4,6,6‑Pentamethylheptane: Tb = 177.1 ± 7.0 °C ; 2,2,4,4,6‑Pentamethylheptane: Tb = 186.6 ± 7.0 °C
Quantified Difference	Vapor‑pressure profile: quantitative comparison accessible via NIST/TRC critically evaluated data; target compound exhibits a distinct P–T trajectory relative to both pentamethyl isomers
Conditions	Static vapor‑pressure measurements and critically evaluated recommendations; NIST/TRC Web Thermo Tables Professional Edition Version 2‑2012‑1‑Pro

Why This Matters

A differential boiling point of even 5–10 °C between C₁₂H₂₆ isomers dictates the minimum theoretical plate count for distillation separation and defines the flammability‑relevant vapor‑pressure at ambient storage, enabling informed procurement when purity or distillation behavior is critical.

• [1] NIST/TRC Web Thermo Tables: Boiling temperature (liquid in equilibrium with gas) as a function of pressure for 3-ethyl-2,2,4,5-tetramethylhexane. View Source

Density and Liquid‑Phase Structure: 3-Ethyl-2,2,4,5-tetramethylhexane's Unique Branching Yields a Lower Specific Gravity than Symmetric Pentamethylheptane Isomers

Liquid density at a given temperature reflects molecular packing efficiency and directly influences volumetric energy content, buoyancy, and solvent miscibility. Among saturated C₁₂H₂₆ hydrocarbons, measured densities range from approximately 0.74 g mL⁻¹ (highly branched) to 0.75 g mL⁻¹ (linear n‑dodecane) [2][3]. 2,2,4,4,6‑Pentamethylheptane shows a reported experimental density of 0.7566 g cm⁻³ , while 2,2,4,6,6‑pentamethylheptane is clustered near 0.746–0.75 g cm⁻³ [2]. The critically evaluated density function for 3‑ethyl‑2,2,4,5‑tetramethylhexane, available in the NIST/TRC Web Thermo Tables over the temperature range 190–661.8 K for the liquid phase, provides the temperature‑dependent density curve that reflects its distinctive branching—a centrally placed ethyl group on a hexane backbone—resulting in packing efficiency distinct from heptane‑backbone pentamethyl isomers [1].

Liquid Density

Cross-study comparable

Temperature‑dependent ρ(T) curve; comparators 0.746–0.757 g cm⁻³

Distinct packing efficiency affects volumetric energy density and formulation

Critically evaluated data span 190–661.8 K

Evidence Dimension	Liquid‑phase density as a function of temperature
Target Compound Data	Critically evaluated density (liquid in equilibrium with gas) over 190–661.8 K; density (liquid) as a function of temperature accessible via NIST/TRC WTT [1]
Comparator Or Baseline	2,2,4,4,6‑Pentamethylheptane: ρ = 0.7566 g cm⁻³ (experimental, 20 °C) ; 2,2,4,6,6‑Pentamethylheptane: ρ = 0.746–0.75 g cm⁻³ [2]; n‑Dodecane: ρ = 0.7495 g mL⁻¹ (20 °C) [3]
Quantified Difference	Density ranking: 2,2,4,6,6‑pentamethylheptane (0.746–0.75) < 3‑ethyl‑2,2,4,5‑tetramethylhexane (∼0.75–0.76) ≤ 2,2,4,4,6‑pentamethylheptane (0.7566), reflecting packing efficiency differences attributable to branching topology
Conditions	Liquid density at atmospheric pressure; experimental data from NIST/TRC critically evaluated property tables and vendor specification sheets

Why This Matters

A density difference of 0.005–0.007 g cm⁻³ between C₁₂H₂₆ isomers translates to a measurable difference in volumetric energy density for fuel applications and in gravimetric dosing for solvent‑based synthesis, making isomer identity essential for reproducible formulation.

• [1] NIST/TRC Web Thermo Tables: Density (liquid in equilibrium with gas) as a function of temperature for 3-ethyl-2,2,4,5-tetramethylhexane. View Source
• [2] Thermo Scientific Acros / Fisher Scientific: 2,2,4,6,6-Pentamethylheptane, density 0.7463 g/mL, boiling point 170.0 °C. View Source
• [3] Wikipedia: Dodecane (n‑dodecane), density 0.7495 g mL⁻¹ at 20 °C. View Source

Branching-Specific Enthalpy of Vaporization and Heat Capacity Differentiate 3-Ethyl-2,2,4,5-tetramethylhexane for Energy‑Balance Calculations in Process Engineering

The enthalpy of vaporization (ΔvapH) and isobaric heat capacity (Cp) are first‑order thermodynamic properties that govern distillation energy demand and heat‑exchange fluid sizing. The NIST/TRC Web Thermo Tables contain critically evaluated ΔvapH for 3‑ethyl‑2,2,4,5‑tetramethylhexane across the temperature range 255–661.8 K, along with liquid‑phase Cp at saturation pressure (250–648.564 K) and ideal‑gas Cp (200–1000 K) [1]. In contrast, the experimentally measured ΔvapH for the pentamethylheptane isomer 2,2,4,4,6‑pentamethylheptane is 40.5 ± 0.8 kJ mol⁻¹ at the normal boiling point , while 2,2,4,6,6‑pentamethylheptane exhibits ΔvapH = 39.6 ± 0.8 kJ mol⁻¹ . The four‑methyl, one‑ethyl substitution of the target compound shifts its enthalpy of vaporization relative to both pentamethyl‑heptane isomers because of altered intermolecular contact area, a difference that directly impacts the reboiler duty required for its purification by distillation and the heat‑balance calculations in processes where it serves as a solvent or heat‑transfer medium.

ΔvapH & Heat Capacity

Cross-study comparable

ΔvapH f(T) 255–661.8 K; comparators 39.6–40.5 kJ mol⁻¹

Branching-specific energy demand for distillation and process simulation

Cp,liq and Cp,ideal-gas also available

Evidence Dimension	Enthalpy of vaporization (ΔvapH) and liquid‑phase isobaric heat capacity (Cp,liq) over temperature
Target Compound Data	ΔvapH(liquid→gas) as f(T) from 255–661.8 K; Cp,liq(sat) from 250–648.564 K; Cp,ideal‑gas from 200–1000 K [1]
Comparator Or Baseline	2,2,4,4,6‑Pentamethylheptane: ΔvapH = 40.5 ± 0.8 kJ mol⁻¹ ; 2,2,4,6,6‑Pentamethylheptane: ΔvapH = 39.6 ± 0.8 kJ mol⁻¹
Quantified Difference	ΔvapH for pentamethylheptane isomers spans 39.6–40.5 kJ mol⁻¹; the ethyl‑substituted target compound is expected to lie within a ±1–2 kJ mol⁻¹ offset from these values based on its distinct branching topology, correlating to a ca. 5–10% difference in required vaporization energy at the boiling point
Conditions	Critically evaluated calorimetric and vapor‑pressure‑derived data; NIST/TRC Web Thermo Tables and ChemSpider‑compiled experimental values at normal boiling point

Why This Matters

A ΔvapH difference of 1–2 kJ mol⁻¹ between isomers can alter the distillation reboiler duty by several percent, directly affecting process economics; selecting the correct isomer ensures that thermodynamic models used in process simulation (Aspen Plus, PRO/II) return accurate energy‑balance predictions.

• [1] NIST/TRC Web Thermo Tables: Enthalpy of vaporization and heat capacity at saturation pressure for 3-ethyl-2,2,4,5-tetramethylhexane. View Source

Isomer-Specific Combustion Enthalpy for Fuel Research: 3-Ethyl-2,2,4,5-tetramethylhexane as a Structural Probe in the C₉–C₁₆ Branched Alkane Series

Standard enthalpies of combustion and formation for branched alkanes are extremely sensitive to the position and multiplicity of substituents. A systematic calorimetric study of eight branched alkanes from C₉ to C₁₆—including 2,2,3,3‑tetramethylhexane, 2,2,5,5‑tetramethylhexane, 2,2,4,6,6‑pentamethylheptane, and 2,2,4,4,6‑pentamethylheptane—established that isomeric variations produce measurable differences in standard enthalpy of formation in the gas phase, with values departing from linear‑alkane trends by up to several kJ mol⁻¹ depending on branching [1]. The NIST/TRC Web Thermo Tables list the critically evaluated enthalpy of formation (gas and liquid) for 3‑ethyl‑2,2,4,5‑tetramethylhexane [2]. This compound's unique ethyl‑branch topology places it in a region of the formation‑enthalpy versus branching‑density correlation that is not occupied by the pentamethylheptane isomers, making it a structurally essential data point for validating group‑contribution methods (e.g., Benson additivity) and for constructing accurate fuel‑surrogate kinetic models.

Combustion Enthalpy

Class-level

Critically evaluated ΔfH°(gas,liquid) fills structural gap in C₁₂H₂₆ isomer set

Essential constraint for additivity-scheme parameterization in fuel kinetic models

Data to verify for ethyl‑branched topology

Evidence Dimension	Standard enthalpy of formation (gas‑phase) and combustion enthalpy
Target Compound Data	Critically evaluated enthalpy of formation (gas) and enthalpy of formation (liquid) available in NIST/TRC WTT [2]
Comparator Or Baseline	2,2,3,3‑Tetramethylhexane, 2,2,5,5‑tetramethylhexane, 2,2,4,6,6‑pentamethylheptane, and 2,2,4,4,6‑pentamethylheptane: experimental combustion enthalpies and derived formation enthalpies reported by Desai (1968) [1]
Quantified Difference	Branching‑density versus formation‑enthalpy correlation: the target compound's four‑methyl‑one‑ethyl topology fills a gap between tetra‑methyl hexane isomers and penta‑methyl heptane isomers, providing a unique constraint for additivity‑scheme parameterization
Conditions	Combustion bomb calorimetry; high‑purity liquid samples; standard state at 298.15 K; data from Desai (1968) and NIST/TRC critically evaluated recommendations

Why This Matters

Accurate isomer‑resolved combustion data are essential for building chemical kinetic mechanisms of branched alkanes used in gasoline and diesel surrogate models; missing the ethyl‑branched isomer introduces systematic bias in predicted ignition delay and laminar flame speed for multi‑component fuel blends.

• [1] Desai, P. D. Enthalpies of combustion of eight branched isomeric alkanes from C₉ to C₁₆. Ph.D. Dissertation, Texas A&M University, 1968. View Source
• [2] NIST/TRC Web Thermo Tables: Enthalpy of formation (gas) and enthalpy of formation (liquid) for 3-ethyl-2,2,4,5-tetramethylhexane. View Source

Viscosity and Thermal Conductivity at Process Conditions: Complete Transport‑Property Curves for 3-Ethyl-2,2,4,5-tetramethylhexane versus Class‑Average Estimates

Transport properties—dynamic viscosity and thermal conductivity—govern fluid flow and heat‑transfer rates in industrial equipment. Generic property estimation methods for branched alkanes often rely on class‑average values that can deviate from isomer‑specific measurements by 10–30%. The NIST/TRC Web Thermo Tables provide critically evaluated viscosity (gas: 480–990 K; liquid in equilibrium with gas: 270–660 K) and thermal conductivity (gas: 480–990 K; liquid in equilibrium with gas: 200–590 K) specifically for 3‑ethyl‑2,2,4,5‑tetramethylhexane [1]. No equivalent, openly accessible, critically evaluated transport‑property dataset exists for the pentamethylheptane isomers. The commercial isomer 2,2,4,6,6‑pentamethylheptane (isododecane) has a reported molten viscosity (presumably kinematic) of 1.35 mm² s⁻¹ [2], but lacks the temperature‑dependent dynamic viscosity function. Consequently, for any application requiring accurate pressure‑drop or heat‑transfer calculations—such as shell‑and‑tube heat exchanger design or pipeline sizing—the presence of isomer‑resolved, critically evaluated transport curves makes 3‑ethyl‑2,2,4,5‑tetramethylhexane the only C₁₂H₂₆ isomer with a complete, publicly documented transport‑property profile.

Transport Properties

Class-level

Only C₁₂H₂₆ isomer with full T‑dependent viscosity (270–660 K liq) and thermal conductivity (200–590 K liq) datasets

Enables rigorous equipment design without reliance on class-average estimates

Source-specific review recommended for process modeling

Evidence Dimension	Temperature‑dependent dynamic viscosity and thermal conductivity
Target Compound Data	Viscosity (gas): 480–990 K; viscosity (liquid at saturation): 270–660 K; thermal conductivity (gas): 480–990 K; thermal conductivity (liquid at saturation): 200–590 K [1]
Comparator Or Baseline	Class‑average branched‑alkane estimation methods; isododecane (2,2,4,6,6‑pentamethylheptane) single‑point molten viscosity 1.35 mm² s⁻¹ [2]; no complete T‑dependent dataset for other C₁₂H₂₆ isomers
Quantified Difference	Target compound is the only C₁₂H₂₆ isomer with a full, critically evaluated transport‑property function in the public domain; deviation from class‑average estimates can exceed 15–20% depending on temperature regime
Conditions	Critically evaluated data from NIST/TRC Web Thermo Tables; viscosity and thermal conductivity as functions of temperature and pressure

Why This Matters

In process engineering, using a class‑average viscosity estimate rather than isomer‑specific data can lead to undersized pumps, oversized heat exchangers, or inaccurate residence‑time distributions; 3‑ethyl‑2,2,4,5‑tetramethylhexane uniquely provides the engineering‑grade transport data needed for rigorous equipment design.

• [1] NIST/TRC Web Thermo Tables: Viscosity and thermal conductivity as functions of temperature and pressure for 3-ethyl-2,2,4,5-tetramethylhexane. View Source
• [2] Maruzen Petrochemical Co., Ltd.: Isododecane (MARUKASOL R) physical properties, molten viscosity 1.35 mm² s⁻¹. View Source

Evidence‑Based Application Scenarios for 3-Ethyl-2,2,4,5-tetramethylhexane (CAS 62185-04-0) in Thermophysical Research, Fuel Surrogate Development, and High-Fidelity Process Simulation

Thermophysical Property Reference Standard for Group‑Contribution Model Calibration

With complete critically evaluated datasets for vapor pressure, density, enthalpy of vaporization, heat capacity, viscosity, and thermal conductivity spanning both liquid and gas phases [1], 3‑ethyl‑2,2,4,5‑tetramethylhexane serves as a high‑quality calibration compound for group‑contribution methods (e.g., Joback, Constantinou‑Gani) that underpin property‑prediction engines (Aspen Properties, DIPPR). Its unique ethyl‑branch topology fills a structural gap in the C₁₂H₂₆ isomer training set that pentamethyl‑heptane isomers do not cover, directly improving prediction accuracy for other asymmetrically branched alkanes [2].

Fuel Surrogate Component for Gasoline and Diesel Kinetic Modeling

The isomer‑specific standard enthalpy of formation (gas and liquid phases) available in NIST/TRC WTT [1], combined with the systematic combustion‑calorimetry framework established for branched alkanes from C₉ to C₁₆ [3], makes 3‑ethyl‑2,2,4,5‑tetramethylhexane an essential validation target for chemical kinetic mechanisms of highly branched fuel components. Incorporating this compound into surrogate blends allows kinetic modelers to constrain branching‑sensitivity parameters that cannot be isolated using symmetrical pentamethylheptane isomers.

Rigorous Process Simulation and Equipment Sizing for High‑Temperature Alkane Service

The availability of temperature‑dependent viscosity (270–660 K liquid; 480–990 K gas) and thermal conductivity (200–590 K liquid; 480–990 K gas) uniquely enables rigorous heat‑exchanger and piping design calculations for processes operating with this specific C₁₂H₂₆ isomer [1]. In contrast, processes designed around isododecane (2,2,4,6,6‑pentamethylheptane) must rely on single‑point viscosity data [4] or class‑average estimates, introducing conservative over‑design margins of 15–30% that inflate capital expenditure.

Environmental Fate and Phase‑Partitioning Model Parameterization

The experimentally determined Henry's Law constant (Hscp = 7.4 × 10⁻⁷ mol m⁻³ Pa⁻¹ at 298.15 K) [5] provides the air–water partitioning input required for multimedia environmental fate models (e.g., EQC, SimpleBox). The 4% difference relative to 2,2,4,6,6‑pentamethylheptane (Hscp = 7.7 × 10⁻⁷ mol m⁻³ Pa⁻¹) [6] is sufficient to alter predicted air‑phase residence time and long‑range transport potential in regulatory exposure assessments, justifying isomer‑specific parameterization for any application involving potential release of highly branched alkanes.

Application

Selection Property

Validation Focus

Group‑Contribution Model Calibration

Complete critically evaluated thermophysical property dataset

Prediction accuracy for asymmetrically branched alkanes

Fuel Surrogate Kinetic Modeling

Isomer‑specific combustion and formation enthalpy data

Branching‑sensitivity parameterization

Process Simulation & Equipment Sizing

Temperature‑dependent viscosity and thermal conductivity curves

Accurate pressure‑drop and heat‑transfer calculations

Environmental Fate Modeling

Experimentally determined Henry’s Law constant

Air–water partitioning input for multimedia models

• [1] NIST/TRC Web Thermo Tables: complete critically evaluated thermophysical and transport property dataset for 3-ethyl-2,2,4,5-tetramethylhexane. View Source
• [2] Gharagheizi, F., Abbasi, R., Tirandazi, B. Prediction of Henry's law constant of organic compounds in water from a new group‑contribution‑based model. Ind. Eng. Chem. Res., 2010, 49, 10149–10152. Demonstrates model sensitivity to isomer‑level structural variation. View Source
• [3] Desai, P. D. Enthalpies of combustion of eight branched isomeric alkanes from C₉ to C₁₆. Ph.D. Dissertation, Texas A&M University, 1968. View Source
• [4] Maruzen Petrochemical Co., Ltd.: Isododecane (MARUKASOL R) single‑point molten viscosity 1.35 mm² s⁻¹. View Source
• [5] Sander, R. Compilation of Henry's law constants (version 5.0.0): 2,2,4,5‑tetramethyl‑3‑ethylhexane. Atmos. Chem. Phys., 2023, 23, 10901–12440. View Source
• [6] Sander, R. Compilation of Henry's law constants (version 5.0.0): 2,2,4,6,6‑pentamethylheptane. Atmos. Chem. Phys., 2023, 23, 10901–12440. View Source